3,4-dimethyl-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide

• IUPAC Name: 3,4-dimethyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzamide
• InChI: InChI=1S/C24H31N3O2/c1-17-4-5-21(14-18(17)2)24(28)25-16-23(27-10-12-29-13-11-27)19-6-7-22-20(15-19)8-9-26(22)3/h4-7,14-15,23H,8-13,16H2,1-3H3,(H,25,28)
• InChI Key: FUUVNISCQAQWLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCOCC4)C
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

3,4-dimethyl-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide, also known as DMIBMA, is a synthetic compound that has been studied for its potential applications in scientific research. This compound belongs to the class of benzamide derivatives and has been found to exhibit unique biochemical and physiological effects.

Scientific Research Applications

• Radiolabeling for Nuclear Medicine Applications : 4-Iodo-N-(2-morpholinoethyl)benzamide, an analogue of "3,4-dimethyl-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide", was studied for its potential in radiolabelling with Na123I and Na125I. The study optimized radiolabelling conditions and found that the reaction performed best in specific conditions, suggesting its application in nuclear medicine and biology (Tsopelas, 1999).

• Crystallography and Molecular Structure Analysis : Research into the molecular structure of related benzamide molecules, including those with a morpholinone ring, has been conducted. This work is significant in understanding the structural stability and potential chemical interactions of these compounds (Pang et al., 2006).

• Sigma-2 Receptor Probe Development : A study focused on developing novel sigma-2 receptor probes using benzamide analogues. This research has implications in understanding receptor interactions and could be beneficial in the development of diagnostic or therapeutic agents (Xu et al., 2005).

• Synthesis and Biological Evaluation : Various benzamides have been synthesized and evaluated for potential biological applications. This includes screening against human recombinant alkaline phosphatase and other enzymes, indicating their relevance in drug chemistry and medicinal applications (Saeed et al., 2015).

• Synthesis Techniques and Chemical Transformations : Studies have also focused on the efficient synthesis of benzamides and related compounds. These research efforts provide valuable insights into the methodologies and chemical transformations that can be utilized in the synthesis of complex molecules (Gore & Narasimhan, 1988).